N'-(2,4-difluorophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide
• InChI: InChI=1S/C15H17F2N3O3/c16-10-4-5-12(11(17)9-10)19-15(23)14(22)18-6-2-8-20-7-1-3-13(20)21/h4-5,9H,1-3,6-8H2,(H,18,22)(H,19,23)
• InChI Key: AUNWQPSOKSYYRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCNC(=O)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H17F2N3O3
• Molecular Weight: 325.31 g/mol

Description

N'-(2,4-difluorophenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]oxamide, also known as DPOP, is a small molecule inhibitor that has been studied extensively for its potential therapeutic applications. DPOP has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Oxamide-Based Compounds in Metallo-Organic Frameworks

Oxamide ligands have been used in the synthesis of heteroligated dirhenium(I) metallacrown ethers, showcasing the potential of oxamide-based compounds in the construction of complex metallo-organic frameworks (MOFs). These compounds were characterized by various spectroscopic techniques and single-crystal X-ray diffraction methods, revealing their unique dinuclear framework and potential applications in catalysis and materials science (Ramakrishna et al., 2017).

Applications in Polymer Science

Compounds featuring pyrrolidinyl groups and related structures have been incorporated into aromatic polyamides, leading to materials with enhanced thermal stability and excellent solubility. These materials are significant for their potential applications in high-performance polymers and films, attributed to their layered structures and amorphous nature, which contribute to their mechanical and thermal properties (Choi & Jung, 2004).

Electrophilic Reagents and Chemical Synthesis

The development of electrophilic reagents, such as N-difluoromethylthiophthalimide, demonstrates the utility of difluorophenyl and related groups in facilitating the functionalization of various nucleophiles. This has broadened the toolbox available for synthetic chemists, enabling the creation of a wide range of compounds under mild conditions (Zhu et al., 2015).

Advanced Oxidation Processes

Research into advanced oxidation processes (AOPs) for environmental remediation has explored the oxidative degradation pathways of persistent organic pollutants. Studies on compounds like oxamic acids, which share functional group similarities with the compound of interest, have provided insights into their degradation mechanisms and potential for water treatment applications (Garcia-Segura & Brillas, 2011).